Cas no 2169694-99-7 ((2E)-3-(1,3-diethyl-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(1,3-diethyl-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 2169694-99-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5793564
• PubChem ID: 165526185
• Update Time: 2023-12-26

(2E)-3-(1,3-diethyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1457012
• 2169694-99-7
• (2E)-3-(1,3-diethyl-1H-pyrazol-5-yl)prop-2-enoic acid

• Inchi： 1S/C10H14N2O2/c1-3-8-7-9(5-6-10(13)14)12(4-2)11-8/h5-7H,3-4H2,1-2H3,(H,13,14)/b6-5+
• InChI Key： FBYQSJNUDKFYQH-AATRIKPKSA-N
• SMILES： OC(/C=C/C1=CC(CC)=NN1CC)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų